Cas no 2228128-54-7 (2-amino-3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid
• CAS No: 2228128-54-7
• MF: C₈H₉ClN₂O₃
• MW: 216.6216609478
• CID: 5980133
• PubChem ID: 165791270
• Update Time: 2025-06-07

2-amino-3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid
• 2228128-54-7
• EN300-1981798

• Inchi： 1S/C8H9ClN2O3/c9-5-2-1-4(3-11-5)7(12)6(10)8(13)14/h1-3,6-7,12H,10H2,(H,13,14)
• InChI Key： HNKQLQWXQDXXLH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 216.0301698g/mol
• Monoisotopic Mass: 216.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 96.4Ų

Additional information on 2-amino-3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid

Introduction to 2-Amino-3-(6-Chloropyridin-3-yl)-3-Hydroxypropanoic Acid (CAS No. 2228128-54-7)

2-Amino-3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid (CAS No. 2228128-54-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ACP, is a derivative of amino acids and pyridine, and it exhibits unique structural and functional properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of ACP consists of an amino group, a hydroxyl group, and a chloropyridine ring, which collectively contribute to its diverse biological activities. The presence of the chloropyridine moiety is particularly noteworthy, as it imparts significant stability and reactivity to the molecule, making it suitable for use in a wide range of chemical reactions and biological assays.

Recent studies have highlighted the potential of ACP in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that ACP exhibits potent anti-inflammatory properties, which could be beneficial in the management of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways involved in inflammation, such as the NF-κB pathway.

In addition to its anti-inflammatory properties, ACP has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that ACP can selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific cellular processes that are essential for cancer cell survival, such as DNA replication and protein synthesis.

The pharmacokinetic properties of ACP have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. These properties make it an attractive candidate for further preclinical and clinical development.

In terms of safety, preliminary toxicological studies have indicated that ACP is well-tolerated at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety profile and potential side effects. Ongoing clinical trials are currently evaluating the safety and efficacy of ACP in various disease models.

The synthesis of ACP involves a multi-step process that typically begins with the reaction of 6-chloropyridin-3-carbaldehyde with an appropriate amino acid derivative. Subsequent steps include reduction, protection, and deprotection reactions to yield the final product. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In conclusion, 2-Amino-3-(6-chloropyridin-3-yl)-3-hydroxypropanoic acid (CAS No. 2228128-54-7), or ACP, is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to its growing importance in the field.